(16E)-16-[4-(difluoromethoxy)-3-methoxybenzylidene]-3-hydroxyandrost-5-en-17-one

• Molecular Formula: C28H34F2O4
• Molecular Weight: 472.6 g/mol
• IUPAC Name: (16E)-16-[[4-(difluoromethoxy)-3-methoxyphenyl]methylidene]-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-one
• InChI: InChI=1S/C28H34F2O4/c1-27-10-8-19(31)15-18(27)5-6-20-21(27)9-11-28(2)22(20)14-17(25(28)32)12-16-4-7-23(34-26(29)30)24(13-16)33-3/h4-5,7,12-13,19-22,26,31H,6,8-11,14-15H2,1-3H3/b17-12+
• InChI Key: XZKODYJGBRLCAU-SFQUDFHCSA-N
• Isomeric SMILES: CC12CCC(CC1=CCC3C2CCC4(C3C/C(=C\C5=CC(=C(C=C5)OC(F)F)OC)/C4=O)C)O
• Canonical SMILES: CC12CCC(CC1=CCC3C2CCC4(C3CC(=CC5=CC(=C(C=C5)OC(F)F)OC)C4=O)C)O

Description

The compound 16-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLENE}-3-HYDROXY-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE is a complex organic molecule with significant potential in various scientific fields. This compound features a cyclopenta[a]phenanthrene core, which is a common structural motif in many biologically active steroids and other natural products. The presence of difluoromethoxy and methoxy groups adds unique chemical properties, making it a subject of interest in medicinal chemistry and synthetic organic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 16-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLENE}-3-HYDROXY-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE typically involves multiple steps, starting from simpler precursors. One common approach is to begin with a suitably substituted cyclopenta[a]phenanthrene derivative, which undergoes functionalization to introduce the difluoromethoxy and methoxy groups. Key steps may include:

Halogenation: Introduction of halogen atoms to the phenyl ring.

Methoxylation: Substitution reactions to introduce methoxy groups.

Difluoromethylation: Use of difluoromethylating agents to introduce the difluoromethoxy group.

Hydroxylation: Introduction of hydroxyl groups at specific positions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for better control of reaction conditions and the development of greener chemistry protocols to reduce the use of hazardous reagents and solvents.

Chemical Reactions Analysis

Types of Reactions

16-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLENE}-3-HYDROXY-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE: can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde.

Reduction: The carbonyl group can be reduced to an alcohol.

Substitution: The methoxy and difluoromethoxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substitution reagents: Halogenating agents, nucleophiles like amines or thiols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone, while reduction of the carbonyl group would yield an alcohol.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural features and reactivity. It serves as a model compound for understanding the behavior of difluoromethoxy and methoxy substituents in complex organic molecules.

Biology

In biology, the compound’s structural similarity to steroids makes it a candidate for studying hormone receptor interactions and the development of steroid-based drugs.

Medicine

In medicine, the compound’s potential as a therapeutic agent is explored, particularly in the context of its anti-inflammatory and anticancer properties.

Industry

In industry, the compound could be used as an intermediate in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 16-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLENE}-3-HYDROXY-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE involves its interaction with specific molecular targets, such as hormone receptors. The difluoromethoxy and methoxy groups can influence the compound’s binding affinity and selectivity, modulating its biological activity. The hydroxyl group can participate in hydrogen bonding, further affecting the compound’s interactions with its targets.

Comparison with Similar Compounds

Similar Compounds

Estradiol: A natural steroid hormone with a similar cyclopenta[a]phenanthrene core.

Testosterone: Another steroid hormone with structural similarities.

Fluorometholone: A synthetic corticosteroid with fluorine substituents.

Uniqueness

The presence of both difluoromethoxy and methoxy groups in 16-{[4-(DIFLUOROMETHOXY)-3-METHOXYPHENYL]METHYLENE}-3-HYDROXY-10,13-DIMETHYL-1,2,3,4,7,8,9,10,11,12,13,14,15,16-TETRADECAHYDRO-17H-CYCLOPENTA[A]PHENANTHREN-17-ONE makes it unique compared to other similar compounds. These groups can significantly alter the compound’s chemical and biological properties, offering distinct advantages in specific applications.